Orthosilicate

Specification

• CAS No.: 17181-37-2
• Molecular Formula: SiO4(4−); O4Si-4
• Molecular Weight: 92.08 g/mol
• IUPAC Name: silicate
• Standard InChI: InChI=1S/O4Si/c1-5(2,3)4/q-4
• Standard InChI Key: BPQQTUXANYXVAA-UHFFFAOYSA-N
• SMILES: [O-][Si]([O-])([O-])[O-]
• Canonical SMILES: [O-][Si]([O-])([O-])[O-]

Introduction

Definition and Basic Chemistry

Related Compounds

Hydrogen orthosilicate (HO₄Si³⁻) represents an important intermediate form, being a trivalent inorganic anion obtained by removing three protons from silicic acid. It serves as both a conjugate base of dihydrogensilicate(2-) and a conjugate acid of silicate(4-). This relationship illustrates the progressive deprotonation series that connects silicic acid to the fully deprotonated orthosilicate anion.

Structural Properties

Molecular Geometry

The orthosilicate ion exhibits a tetrahedral molecular shape, with one central silicon atom surrounded by four oxygen atoms positioned at the vertices of a tetrahedron. This geometric arrangement is fundamental to understanding both the chemical behavior and physical properties of orthosilicates.

In the anion itself, each oxygen atom carries a single negative charge, creating a total charge of -4 for the complete ion. The silicon-oxygen bond in orthosilicate has a characteristic length of 162 picometers, reflecting the strong covalent nature of this bond. In organic orthosilicate compounds such as tetraethyl orthosilicate, each oxygen atom is formally neutral and connects to the remainder of the molecule through single covalent bonds.

Physical Properties of Common Orthosilicates

The physical properties of orthosilicate compounds vary significantly depending on the associated cations or organic groups. Table 1 presents the physical properties of selected orthosilicate compounds:

Table 1: Physical Properties of Selected Orthosilicate Compounds

Compound	Chemical Formula	Molecular Weight (g/mol)	Physical State	Melting Point (°C)	Density (kg/m³)	Solubility
Sodium Orthosilicate	Na₄SiO₄	184.04	White crystalline	1018	-	Soluble in water
Tetraethyl Orthosilicate	(CH₃CH₂O)₄Si	208.33	Liquid	-	928.46	Limited water solubility
Tetrapropyl Orthosilicate	(CH₃CH₂CH₂O)₄Si	264.44	Liquid	-	899.44	Limited water solubility
Tetrabutyl Orthosilicate	(CH₃CH₂CH₂CH₂O)₄Si	320.55	Liquid	-	891.78	Limited water solubility

Sources:

Types of Orthosilicates

Natural Orthosilicates

Orthosilicate salts occur abundantly in nature as silicate minerals, particularly within the nesosilicate class. Olivine, a magnesium or iron(II) orthosilicate, represents the most abundant mineral in the Earth's upper mantle, highlighting the geochemical significance of orthosilicates. These natural orthosilicates play crucial roles in geological processes and serve as important indicators of planetary formation conditions.

Tetraalkyl Orthosilicates

Tetraalkyl orthosilicates, particularly tetraethyl orthosilicate and tetramethyl orthosilicate, constitute important organic derivatives with extensive applications in materials science and organic synthesis. These compounds feature alkoxy groups bonded to the central silicon atom.

Table 2: Comparative Properties of Tetraalkyl Orthosilicates

Property/Parameter	Tetraethyl Orthosilicate	Tetrapropyl Orthosilicate	Tetrabutyl Orthosilicate
Molecular Formula	(CH₃CH₂O)₄Si	(CH₃CH₂CH₂O)₄Si	(CH₃CH₂CH₂CH₂O)₄Si
Molecular Weight (g/mol)	208.33	264.44	320.55
Density (kg/m³)	928.46	899.44	891.78
Characteristic Temperature T* (K)	492.8	503.9	519.2
Characteristic Pressure P* (MPa)	369.3	351.1	334.9
Characteristic Density ρ* (kg/m³)	1056	1021	994
Lattice Volume v* (cm³/mol)	11.09	11.93	12.89

Source:

The data in Table 2 illustrates systematic changes in physical properties that correlate with increasing hydrocarbon chain length in the alkoxy groups. As the alkyl chain length increases, characteristic changes include decreasing density and increasing lattice volume, which reflects the expanded molecular dimensions.

Applications and Uses

Material Science Applications

Tetraethyl orthosilicate has gained prominence in materials science, particularly for linking polymers and producing advanced materials such as aerogels. Its ability to form silica networks through controlled hydrolysis and condensation reactions makes it valuable for producing specialized silica-based materials with tunable properties.

Tetramethyl orthosilicate serves similar functions but must be handled with greater caution due to its tendency to decompose and produce toxic methanol. The inhalation hazards associated with tetramethyl orthosilicate include the potential buildup of silica in the lungs.

LED Technology

Europium-doped barium orthosilicate (Ba₂SiO₄) represents an important phosphor material commonly used in green light-emitting diodes. When strontium-doped, barium orthosilicate can also function as a phosphor for blue light-emitting diodes. Beyond lighting applications, barium orthosilicate plays a notable role in vacuum tube technology, where it constitutes a major cause of cathode poisoning.

Drug Delivery Systems

Recent research has explored tetraethyl orthosilicate-based hydrogels as specialized drug delivery systems. These materials show particular promise for treating conditions such as otitis externa through single-application delivery methods. The distinctive property of these hydrogels is their thixotropic behavior—the ability to transform from a gel-like state to a liquid-like state under applied stress, then revert to their original gel form when the stress is removed.

This property allows the material to be injected as a liquid to infection sites, where it solidifies under static conditions and releases therapeutic agents locally. The development of these systems addresses challenges related to cold chain requirements and complicated application processes in traditional treatments.

Research Trends and Developments

The scientific interest in orthosilicates has maintained steady momentum, with over 1,300 publications on the topic generating more than 19,000 citations. This substantial body of research reflects the diverse applications and ongoing importance of orthosilicates across multiple scientific disciplines.

Current Research Focuses

Contemporary research on orthosilicates concentrates on several key areas:

• Battery technology development utilizing lithium orthosilicates as cathode materials, with emphasis on improving electrochemical performance through novel synthesis methods and structural modifications.

• Biomaterial applications, particularly in drug delivery systems that leverage the unique properties of orthosilicate-based hydrogels.

• Advanced materials development, including specialized phosphors for lighting applications and next-generation silica-based materials.

• Enhanced oil recovery techniques utilizing sodium orthosilicate as a tension-reducing agent.